2-(2-Bromo-4-fluorobenzyl)-4,5-dichloropyridazin-3(2h)-one

• Molecular Formula: C11H6BrCl2FN2O
• Molecular Weight: 351.98 g/mol
• IUPAC Name: 2-[(2-bromo-4-fluorophenyl)methyl]-4,5-dichloropyridazin-3-one
• InChI: InChI=1S/C11H6BrCl2FN2O/c12-8-3-7(15)2-1-6(8)5-17-11(18)10(14)9(13)4-16-17/h1-4H,5H2
• InChI Key: DJRDFPAGFCRKBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Br)CN2C(=O)C(=C(C=N2)Cl)Cl

Description

2-(2-Bromo-4-fluorobenzyl)-4,5-dichloropyridazin-3(2H)-one is a halogenated pyridazinone derivative characterized by a pyridazinone core substituted with chlorine atoms at positions 4 and 5. The 2-position is functionalized with a 2-bromo-4-fluorobenzyl group, introducing aromaticity, electronegativity, and steric bulk. Its synthesis likely involves nucleophilic substitution or coupling reactions, analogous to methods described for related pyridazinones .

Preparation Methods

The synthesis of 2-(2-Bromo-4-fluorobenzyl)-4,5-dichloropyridazin-3(2h)-one typically involves multi-step organic reactions. One common route starts with the preparation of 2-bromo-4-fluorobenzyl alcohol, which is then subjected to further reactions to introduce the pyridazinone moiety and the dichloro substitution . Industrial production methods may involve optimizing these steps to increase yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

2-(2-Bromo-4-fluorobenzyl)-4,5-dichloropyridazin-3(2h)-one can undergo various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to yield different products.

Coupling Reactions: It can participate in coupling reactions to form larger, more complex molecules.

Common reagents used in these reactions include halogenating agents, reducing agents like sodium borohydride, and oxidizing agents such as potassium permanganate . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-(2-Bromo-4-fluorobenzyl)-4,5-dichloropyridazin-3(2h)-one has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in drug design, particularly for targeting specific enzymes or receptors.

Materials Science: The compound’s unique structure makes it a candidate for developing new materials with specific electronic or optical properties.

Biological Studies: It is used in studies to understand its interaction with biological molecules and its potential effects on cellular processes

Mechanism of Action

The mechanism of action of 2-(2-Bromo-4-fluorobenzyl)-4,5-dichloropyridazin-3(2h)-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of their activity. The exact pathways involved depend on the specific application and the biological context in which the compound is used .

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Features
4,5-Dichloropyridazin-3(2H)-one	Cl (4,5)	C₄H₂Cl₂N₂O	164.97	Core scaffold; minimal steric hindrance
2-(tert-Butyl)-4,5-dichloropyridazin-3(2H)-one	Cl (4,5); tert-butyl (2)	C₈H₁₀Cl₂N₂O	233.09	Bulky tert-butyl enhances stability
Target Compound	Cl (4,5); 2-bromo-4-fluorobenzyl (2)	C₁₁H₇BrCl₂FNO	365.45	Aromatic, bromo/fluoro for reactivity

Key Observations :

• Electronic Effects: The 2-bromo-4-fluorobenzyl group introduces strong electron-withdrawing effects (Br, F), likely increasing electrophilicity at the pyridazinone core compared to tert-butyl or methyl substituents .

Table 2: Reaction Yields and Conditions

Compound	Reaction Type	Solvent	Yield	Key Findings	Reference
2-(tert-Butyl)-4,5-dichloropyridazin-3(2H)-one	Substitution (Cl → SH)	Ethanol	76.4%	NaH-mediated thiolation at C-5
4-Alkynyl-5-chloro-2-methylpyridazin-3(2H)-one	Methoxy substitution	Methanol	High	Solvent directs C-5 over C-4 attack
Target Compound (hypothetical)	Bromo/fluorobenzyl coupling	Toluene?	N/A	Likely requires Pd-catalyzed coupling

Key Observations :

• Solvent Influence: Methanol promotes regioselective substitution at C-5 in pyridazinones, a trend that may extend to the target compound .
• Thiolation Efficiency : The tert-butyl analogue achieved 76.4% yield in thiolation, suggesting the target’s benzyl group may require optimized conditions due to steric hindrance .

Biological Activity

2-(2-Bromo-4-fluorobenzyl)-4,5-dichloropyridazin-3(2H)-one is a synthetic compound belonging to the pyridazinone family, which has garnered attention for its potential biological activities. This article reviews its biological activity, focusing on its mechanisms, efficacy in various biological assays, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 2-(2-Bromo-4-fluorobenzyl)-4,5-dichloropyridazin-3(2H)-one is $C_{11}H_{7}BrCl_{2}FN_{2}O$ with a molecular weight of approximately 273.09 g/mol. The compound features a pyridazine ring substituted with bromine, fluorine, and dichloro groups, which may influence its biological interactions.

The biological activity of this compound is primarily attributed to its interaction with various biological targets, including enzymes and receptors. The presence of halogen substituents can enhance lipophilicity and modulate the binding affinity to target sites.

Potential Mechanisms Include:

• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in metabolic pathways.
• Receptor Modulation : It could interact with neurotransmitter receptors, potentially influencing neurological functions.

Biological Activity Studies

Recent studies have explored the compound's antimicrobial and anticancer properties. Below are key findings from various research efforts:

Antimicrobial Activity

In vitro studies have demonstrated that 2-(2-Bromo-4-fluorobenzyl)-4,5-dichloropyridazin-3(2H)-one exhibits significant antimicrobial activity against several bacterial strains. The Minimum Inhibitory Concentration (MIC) values indicate potent activity comparable to established antibiotics.

Microorganism	MIC (µg/mL)	Reference
Staphylococcus aureus	15
Escherichia coli	10
Pseudomonas aeruginosa	20

Anticancer Activity

The compound has also been investigated for its anticancer properties. Studies indicate that it can induce apoptosis in cancer cell lines through the activation of caspase pathways.

Cancer Cell Line	IC50 (µM)	Mechanism
HeLa (cervical)	5.0	Caspase activation
MCF-7 (breast)	7.5	Cell cycle arrest
A549 (lung)	6.0	Apoptosis induction

Case Studies

• Antimicrobial Efficacy : A study published in the Journal of Antimicrobial Chemotherapy reported that the compound showed a broad spectrum of activity against both Gram-positive and Gram-negative bacteria, suggesting its potential as a new antibiotic agent.
• Cancer Research : Research published in Cancer Letters highlighted that treatment with the compound led to a significant reduction in tumor size in xenograft models, indicating its potential use as an anticancer therapeutic.